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Compound of Interest

Compound Name: NCI-14465

Cat. No.: B15574885

A comprehensive search for publicly available information regarding the synthesis, chemical
properties, and biological activity of a compound designated NCI-14465 has yielded no specific
results. This identifier does not appear to correspond to a publicly disclosed chemical entity
within the National Cancer Institute (NCI) databases or the broader scientific literature.

Extensive queries using various permutations of the identifier, including "NCI compound
14465," "NSC 14465," and "National Cancer Institute compound 14465," across scientific
search engines and databases have failed to retrieve any specific data related to a molecule
with this designation. The search results primarily point to the broader activities of the National
Cancer Institute, such as its Developmental Therapeutics Program (DTP), which manages
large repositories of chemical compounds for screening and research. However, the specific
compound "NCI-14465" is not mentioned or detailed in any of the retrieved documents.

It is possible that "NCI-14465" represents an internal designation for a compound that has not
yet been publicly disclosed, a historical identifier that is no longer in use, or a typographical
error. Without a verifiable chemical structure or associated biological data, it is impossible to
provide the requested in-depth technical guide, including synthesis protocols, chemical
properties, data tables, and signaling pathway diagrams.

Researchers, scientists, and drug development professionals seeking information on specific
NCI compounds are encouraged to consult the official NCI Developmental Therapeutics
Program (DTP) website. The DTP provides public access to data for a vast number of
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compounds through its online databases, which can be searched by NSC number (the
identifier for compounds in the DTP repository).

Should information on "NCI-14465" become publicly available in the future, a comprehensive
technical guide could be developed. Such a guide would typically include the following
sections:

Synthesis of NCI-14465

This section would provide a detailed, step-by-step experimental protocol for the chemical
synthesis of the compound. It would include information on starting materials, reagents,
reaction conditions (temperature, time, solvents), and purification methods. A graphical
representation of the synthetic scheme would be included.

Chemical Properties of NCI-14465

A thorough characterization of the physicochemical properties of NCI-14465 would be
presented. This would involve a combination of experimental data and computational
predictions.

Table 1: Physicochemical Properties of NCI-14465

Property Value Method

Molecular Formula

Molecular Weight

IUPAC Name

CAS Number

Melting Point - Experimental

Boiling Point - Experimental/Predicted
Solubility - Experimental

pKa - Experimental/Predicted
LogP - Experimental/Predicted
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Table 2: Spectroscopic Data for NCI-14465

Technique Key Features

1H NMR

13C NMR

Mass Spectrometry

Infrared (IR)

UV-Vis

Biological Activity and Mechanism of Action

This section would detail the known biological effects of NCI-14465, including its activity in
various assays and its mechanism of action.

Table 3: In Vitro Activity of NCI-14465

Cell LinelTarget ICs0/ECso0 (M) Assay Type

Any identified signaling pathways affected by NCI-14465 would be visualized using Graphviz.
For instance, if NCI-14465 were found to inhibit a specific kinase in a cancer-related pathway, a
diagram would be generated.
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Caption: Hypothetical signaling pathway inhibited by NCI-14465.

Experimental Protocols

Detailed methodologies for key experiments would be provided, including cell culture, enzyme
assays, and animal models, if applicable.

Experimental Workflow Example:
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 To cite this document: BenchChem. [An In-depth Technical Guide to NCI-14465: Synthesis
and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574885#synthesis-and-chemical-properties-of-nci-
14465]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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